Cas no 2034998-02-0 ((2E)-N-{[1-(pyridin-3-yl)-1H-1,2,3-triazol-4-yl]methyl}-3-(thiophen-2-yl)prop-2-enamide)

• Product name: (2E)-N-{[1-(pyridin-3-yl)-1H-1,2,3-triazol-4-yl]methyl}-3-(thiophen-2-yl)prop-2-enamide
• CAS No: 2034998-02-0
• MF: C₁₅H₁₃N₅OS
• MW: 311.361620664597
• CID: 5468094

(2E)-N-{[1-(pyridin-3-yl)-1H-1,2,3-triazol-4-yl]methyl}-3-(thiophen-2-yl)prop-2-enamide Chemical and Physical Properties

Names and Identifiers

• (E)-N-((1-(pyridin-3-yl)-1H-1,2,3-triazol-4-yl)methyl)-3-(thiophen-2-yl)acrylamide
• (E)-N-[(1-pyridin-3-yltriazol-4-yl)methyl]-3-thiophen-2-ylprop-2-enamide
• (2E)-N-{[1-(pyridin-3-yl)-1H-1,2,3-triazol-4-yl]methyl}-3-(thiophen-2-yl)prop-2-enamide

• Inchi： 1S/C15H13N5OS/c21-15(6-5-14-4-2-8-22-14)17-9-12-11-20(19-18-12)13-3-1-7-16-10-13/h1-8,10-11H,9H2,(H,17,21)/b6-5+
• InChI Key： IMSOCGOJXDRFDH-AATRIKPKSA-N
• SMILES： S1C=CC=C1/C=C/C(NCC1=CN(C2C=NC=CC=2)N=N1)=O

Computed Properties

• Exact Mass: 311.08408123 g/mol
• Monoisotopic Mass: 311.08408123 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 22
• Rotatable Bond Count: 5
• Complexity: 405
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 101
• XLogP3: 1.2
• Molecular Weight: 311.4

Additional information on (2E)-N-{[1-(pyridin-3-yl)-1H-1,2,3-triazol-4-yl]methyl}-3-(thiophen-2-yl)prop-2-enamide

Comprehensive Overview of (2E)-N-{[1-(pyridin-3-yl)-1H-1,2,3-triazol-4-yl]methyl}-3-(thiophen-2-yl)prop-2-enamide (CAS No. 2034998-02-0)

The compound (2E)-N-{[1-(pyridin-3-yl)-1H-1,2,3-triazol-4-yl]methyl}-3-(thiophen-2-yl)prop-2-enamide (CAS No. 2034998-02-0) represents an intriguing class of heterocyclic molecules that have garnered significant attention in medicinal chemistry and materials science. This structurally complex molecule features a unique combination of pyridine, 1,2,3-triazole, and thiophene moieties, making it particularly interesting for researchers investigating novel bioactive compounds and functional materials.

With the growing interest in triazole-containing compounds and heterocyclic chemistry, this molecule has become increasingly relevant in current scientific discussions. The presence of both nitrogen- and sulfur-containing rings in its structure offers multiple sites for potential interactions, a feature that makes it valuable for various applications ranging from pharmaceutical development to advanced material synthesis.

The molecular architecture of (2E)-N-{[1-(pyridin-3-yl)-1H-1,2,3-triazol-4-yl]methyl}-3-(thiophen-2-yl)prop-2-enamide demonstrates several noteworthy characteristics. The 1,2,3-triazole ring system, formed through click chemistry approaches, provides remarkable stability and hydrogen bonding capabilities. Meanwhile, the thiophene moiety contributes to the compound's electronic properties, making it potentially useful in optoelectronic applications. The pyridine nitrogen offers basicity and coordination potential, while the prop-2-enamide portion introduces conformational flexibility.

Recent studies have highlighted the importance of such multifunctional heterocyclic compounds in drug discovery programs. The structural features of 2034998-02-0 suggest potential for biological activity, particularly in areas such as kinase inhibition or antimicrobial applications. Researchers are particularly interested in how the combination of triazole and thiophene units might influence the molecule's pharmacokinetic properties and target binding affinity.

In materials science, compounds like (2E)-N-{[1-(pyridin-3-yl)-1H-1,2,3-triazol-4-yl]methyl}-3-(thiophen-2-yl)prop-2-enamide are being explored for their potential in organic electronics. The conjugated system formed by the thiophene and enamide groups, combined with the electron-rich pyridine-triazole unit, creates interesting possibilities for charge transport applications. This aligns with current industry demands for novel organic semiconductors and conductive materials.

Synthetic approaches to 2034998-02-0 typically involve multi-step procedures that highlight modern organic chemistry techniques. The preparation often begins with the copper-catalyzed azide-alkyne cycloaddition (CuAAC) to form the 1,2,3-triazole core, followed by subsequent functionalization to introduce the thiophene and enamide components. These methods reflect the growing trend toward modular synthesis strategies in complex molecule construction.

Analytical characterization of (2E)-N-{[1-(pyridin-3-yl)-1H-1,2,3-triazol-4-yl]methyl}-3-(thiophen-2-yl)prop-2-enamide typically involves advanced techniques such as NMR spectroscopy, mass spectrometry, and X-ray crystallography. The compound's purity and structural confirmation are crucial for research applications, especially in pharmaceutical contexts where precise molecular definition is essential.

The stability profile of CAS 2034998-02-0 under various conditions is an important consideration for potential applications. Preliminary data suggest that the compound maintains integrity under standard storage conditions, though the enamide functionality may require protection from prolonged exposure to strong acids or bases. These stability characteristics are particularly relevant for formulation scientists and process chemists.

Current market trends indicate growing demand for specialized heterocyclic building blocks like (2E)-N-{[1-(pyridin-3-yl)-1H-1,2,3-triazol-4-yl]methyl}-3-(thiophen-2-yl)prop-2-enamide. Pharmaceutical and materials science companies are increasingly seeking such structurally diverse compounds for their screening libraries and research programs. This demand has led to improved synthetic protocols and more efficient production methods for these valuable intermediates.

Future research directions for 2034998-02-0 may include exploration of its biological activity profile, derivatization studies to expand structure-activity relationships, and investigation of its materials properties. The compound's unique combination of heterocycles positions it as a promising candidate for multiple applications in both life sciences and materials development.

As the scientific community continues to explore the potential of complex heterocyclic systems, compounds like (2E)-N-{[1-(pyridin-3-yl)-1H-1,2,3-triazol-4-yl]methyl}-3-(thiophen-2-yl)prop-2-enamide will likely play increasingly important roles. Their structural complexity and functional group diversity make them valuable tools for addressing current challenges in drug discovery and materials innovation.

For researchers working with CAS No. 2034998-02-0, proper handling and characterization protocols are essential. While not classified as hazardous, standard laboratory precautions should be observed when working with this compound, including the use of personal protective equipment and proper ventilation, in line with general chemical safety practices.

The intellectual property landscape surrounding triazole-thiophene hybrids and related structures continues to evolve. Companies and academic institutions are actively filing patents covering various applications of these compounds, highlighting their commercial potential. This patent activity reflects the growing recognition of such molecules' value in multiple technological domains.

In conclusion, (2E)-N-{[1-(pyridin-3-yl)-1H-1,2,3-triazol-4-yl]methyl}-3-(thiophen-2-yl)prop-2-enamide (CAS No. 2034998-02-0) represents a fascinating example of modern heterocyclic chemistry with potential applications across multiple scientific disciplines. Its unique structural features and the current research trends suggest that this compound will continue to be an important subject of investigation in both academic and industrial settings.